3-(3-amino-1H-pyrazol-1-yl)pyrrolidin-2-one

• IUPAC Name: 3-(3-aminopyrazol-1-yl)pyrrolidin-2-one
• InChI: InChI=1S/C7H10N4O/c8-6-2-4-11(10-6)5-1-3-9-7(5)12/h2,4-5H,1,3H2,(H2,8,10)(H,9,12)
• InChI Key: NXUQLVSEPXWCHV-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C1N2C=CC(=N2)N
• Molecular Formula: C7H10N4O
• Molecular Weight: 166.18 g/mol

Description

“3-(3-amino-1H-pyrazol-1-yl)pyrrolidin-2-one” is a chemical compound with a molecular weight of 180.21. It is a powder at room temperature.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c]-1,2,4-triazines, which are similar to the requested compound, has been reported. The synthesis involved the use of 2-(4-(5-Amino-1H-pyrazol-3-yl)phenyl)isoindoline-1,3-dione as a precursor.

Molecular Structure Analysis

The InChI code for the compound is 1S/C8H12N4O/c1-11-4-3-7(10-11)12-5-2-6(9)8(12)13/h3-4,6H,2,5,9H2,1H3. This indicates that the compound has a pyrrolidinone ring attached to a pyrazole ring via a single bond.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. It has a molecular weight of 180.21.

Scientific Research Applications

Antifungal Applications

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Antileishmanial and Antimalarial Activities

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Kinase Inhibitors

. Kinase inhibitors are important in the treatment of cancer and other diseases.

Supramolecular Structures

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Antimicrobial Agents

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Drug Development

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Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may be harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and pyrazole derivatives, have been known to interact with a wide range of biological targets . These include various enzymes, receptors, and proteins involved in critical cellular processes.

Mode of Action

It’s worth noting that pyrazole derivatives are often recognized for their ability to bind to various biological targets, thereby modulating their function . This interaction can lead to changes in cellular processes, potentially resulting in therapeutic effects.

Biochemical Pathways

Similar compounds have been found to influence a variety of biochemical pathways, leading to diverse biological activities .

Result of Action

Compounds with similar structures have been associated with a wide range of biological activities, including antibacterial, antiviral, anti-inflammatory, and antitumor effects .